Cas no 953737-67-2 (2-[2-(5-Bromofuran-2-amido)-1,3-thiazol-4-yl]acetic acid)
2-[2-(5-Bromofuran-2-amido)-1,3-thiazol-4-yl]acetic acid Chemical and Physical Properties
Names and Identifiers
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- (2-[(5-bromo-2-furoyl)amino]-1,3-thiazol-4-yl)acetic acid
- 2-[2-(5-bromofuran-2-amido)-1,3-thiazol-4-yl]acetic acid
- NE18287
- {2-[(5-BROMO-2-FUROYL)AMINO]-1,3-THIAZOL-4-YL}ACETIC ACID
- (2-[(5-bromo-2-furoyl)amino]-1,3-thiazol-4-yl)acetic acid, AldrichCPR
- 2-[2-(5-Bromofuran-2-amido)-1,3-thiazol-4-yl]acetic acid
-
- Inchi: 1S/C10H7BrN2O4S/c11-7-2-1-6(17-7)9(16)13-10-12-5(4-18-10)3-8(14)15/h1-2,4H,3H2,(H,14,15)(H,12,13,16)
- InChI Key: GSWYZTFGTKZGGO-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(NC2=NC(=CS2)CC(=O)O)=O)O1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 344
- Topological Polar Surface Area: 121
2-[2-(5-Bromofuran-2-amido)-1,3-thiazol-4-yl]acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM429323-1g |
2-[2-(5-bromofuran-2-amido)-1,3-thiazol-4-yl]acetic acid |
953737-67-2 | 95%+ | 1g |
$466 | 2024-07-18 | |
| Enamine | EN300-44292-0.05g |
2-[2-(5-bromofuran-2-amido)-1,3-thiazol-4-yl]acetic acid |
953737-67-2 | 95.0% | 0.05g |
$66.0 | 2025-02-20 | |
| Enamine | EN300-44292-0.1g |
2-[2-(5-bromofuran-2-amido)-1,3-thiazol-4-yl]acetic acid |
953737-67-2 | 95.0% | 0.1g |
$98.0 | 2025-02-20 | |
| Enamine | EN300-44292-0.25g |
2-[2-(5-bromofuran-2-amido)-1,3-thiazol-4-yl]acetic acid |
953737-67-2 | 95.0% | 0.25g |
$142.0 | 2025-02-20 | |
| Enamine | EN300-44292-0.5g |
2-[2-(5-bromofuran-2-amido)-1,3-thiazol-4-yl]acetic acid |
953737-67-2 | 95.0% | 0.5g |
$271.0 | 2025-02-20 | |
| Enamine | EN300-44292-1.0g |
2-[2-(5-bromofuran-2-amido)-1,3-thiazol-4-yl]acetic acid |
953737-67-2 | 95.0% | 1.0g |
$371.0 | 2025-02-20 | |
| Enamine | EN300-44292-2.5g |
2-[2-(5-bromofuran-2-amido)-1,3-thiazol-4-yl]acetic acid |
953737-67-2 | 95.0% | 2.5g |
$726.0 | 2025-02-20 | |
| Enamine | EN300-44292-5.0g |
2-[2-(5-bromofuran-2-amido)-1,3-thiazol-4-yl]acetic acid |
953737-67-2 | 95.0% | 5.0g |
$1075.0 | 2025-02-20 | |
| Enamine | EN300-44292-10.0g |
2-[2-(5-bromofuran-2-amido)-1,3-thiazol-4-yl]acetic acid |
953737-67-2 | 95.0% | 10.0g |
$1593.0 | 2025-02-20 | |
| Aaron | AR019W07-50mg |
2-[2-(5-bromofuran-2-amido)-1,3-thiazol-4-yl]acetic acid |
953737-67-2 | 93% | 50mg |
$116.00 | 2024-07-18 |
2-[2-(5-Bromofuran-2-amido)-1,3-thiazol-4-yl]acetic acid Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
Additional information on 2-[2-(5-Bromofuran-2-amido)-1,3-thiazol-4-yl]acetic acid
2-[2-(5-Bromofuran-2-amido)-1,3-thiazol-4-yl]acetic Acid: A Comprehensive Overview
2-[2-(5-Bromofuran-2-amido)-1,3-thiazol-4-yl]acetic acid (CAS No. 953737-67-2) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structural features, which include a 1,3-thiazole ring and a 5-bromofuran moiety, both of which contribute to its distinctive chemical properties. Recent studies have highlighted its role in the development of advanced materials and its potential applications in drug delivery systems.
The 1,3-thiazole ring in this compound is a key structural element that imparts stability and reactivity. Thiazole derivatives are known for their ability to act as heterocyclic platforms for various chemical reactions, making them valuable in organic synthesis. The presence of the 5-bromofuran group further enhances the compound's versatility, as furan derivatives are widely used in medicinal chemistry due to their ability to interact with biological systems. The combination of these two groups in a single molecule creates a unique chemical entity with multifunctional properties.
Recent research has focused on the synthesis and characterization of this compound, particularly its application in the development of novel pharmaceutical agents. Studies have shown that 2-[2-(5-bromofuran-2-amido)-1,3-thiazol-4-yl]acetic acid exhibits promising anti-inflammatory and antioxidant properties. These findings suggest that it could be a potential candidate for the development of drugs targeting chronic inflammatory diseases and oxidative stress-related conditions.
In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The thiazole ring and furan group provide opportunities for the creation of advanced polymers and hybrid materials. Researchers have demonstrated that this compound can serve as a building block for constructing stimuli-responsive materials, which are highly sought after in fields such as sensors and drug delivery systems.
The synthesis of 2-[2-(5-bromofuran-2-amido)-1,3-thiazol-4-yl]acetic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have enabled the efficient production of this compound with high purity and yield. The use of green chemistry principles in its synthesis further underscores its potential as an environmentally friendly material.
Moreover, computational studies have provided insights into the electronic structure and reactivity of this compound. These studies have revealed that the thiazole ring plays a critical role in stabilizing the molecule's electronic configuration, while the furan group contributes to its redox properties. Such insights are invaluable for designing new compounds with tailored functionalities.
In conclusion, 2-[2-(5-bromofuran-2-amido)-1,3-thiazol-4-yl]acetic acid (CAS No. 953737-67-2) is a versatile compound with significant potential across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and application studies, position it as a key player in the development of innovative materials and pharmaceutical agents. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.
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